Cas no 1856184-65-0 (4-Oxaspiro[2.4]heptane-5-methanamine)

• Product Name: 4-Oxaspiro[2.4]heptane-5-methanamine
• CAS No: 1856184-65-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5274996
• Update Time: 2025-07-18

4-Oxaspiro[2.4]heptane-5-methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Oxaspiro[2.4]heptane-5-methanamine

• Inchi： 1S/C7H13NO/c8-5-6-1-2-7(9-6)3-4-7/h6H,1-5,8H2
• InChI Key： LRCDUIKBZOKZSY-UHFFFAOYSA-N
• SMILES： C1C2(CCC(CN)O2)C1

Additional information on 4-Oxaspiro[2.4]heptane-5-methanamine

Introduction to 4-Oxaspiro[2.4]heptane-5-methanamine (CAS No. 1856184-65-0)

4-Oxaspiro[2.4]heptane-5-methanamine, identified by the chemical compound code CAS No. 1856184-65-0, is a heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by a unique structural framework where two or more rings are connected by a single atom. In this case, the spirocyclic structure consists of an oxygen-containing ring fused with a heptane backbone, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-Oxaspiro[2.4]heptane-5-methanamine incorporates both oxygen and nitrogen atoms, which are crucial for its potential biological activity. The presence of an amine functional group at the 5-position of the spirocyclic framework suggests that this compound may exhibit various pharmacological properties, including neuroprotective, anti-inflammatory, and antimicrobial effects. These characteristics make it an intriguing subject for researchers seeking novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled scientists to predict the binding affinity and interaction patterns of 4-Oxaspiro[2.4]heptane-5-methanamine with biological targets. Studies have shown that the spirocyclic core of this molecule can effectively interact with enzymes and receptors involved in metabolic pathways and signal transduction processes. This insight has opened up new avenues for designing derivatives with enhanced pharmacological profiles.

In the realm of drug development, the synthesis of 4-Oxaspiro[2.4]heptane-5-methanamine has been optimized using state-of-the-art synthetic methodologies. Researchers have employed transition metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantiopurity, which are critical for pharmaceutical applications. These efforts have not only improved the accessibility of the compound but also paved the way for its incorporation into preclinical studies.

One of the most compelling aspects of 4-Oxaspiro[2.4]heptane-5-methanamine is its potential in addressing neurological disorders. Preliminary studies have indicated that this compound may modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. Given the growing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, 4-Oxaspiro[2.4]heptane-5-methanamine represents a promising lead compound for developing novel treatments.

The anti-inflammatory properties of 4-Oxaspiro[2.4]heptane-5-methanamine have also been explored in recent research. In vitro experiments have demonstrated its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, which are central mediators in chronic inflammatory conditions. This finding aligns with the increasing interest in developing anti-inflammatory agents with minimal side effects, making 4-Oxaspiro[2.4]heptane-5-methanamine a candidate for further clinical investigation.

Furthermore, the antimicrobial activity of 4-Oxaspiro[2.4]heptane-5-methanamine has been investigated against various bacterial and fungal strains. Initial results suggest that this compound can disrupt microbial cell membranes and interfere with essential metabolic processes, offering a potential solution to emerging antibiotic-resistant pathogens. This dual functionality as both an anti-inflammatory and antimicrobial agent positions 4-Oxaspiro[2.4]heptane-5-methanamine as a versatile therapeutic candidate.

The synthesis and characterization of analogs derived from 4-Oxaspiro[2.4]heptane-5-methanamine have been a focal point in recent synthetic efforts. By modifying functional groups or introducing additional heteroatoms, researchers aim to enhance the bioactivity and selectivity of these derivatives. High-throughput screening techniques have been employed to rapidly identify promising candidates for further optimization.

The role of 4-Oxaspiro[2.4]heptane-5-methanamine in drug development is further underscored by its compatibility with modern biocatalytic methods. Enzymatic approaches have been explored to modify specific positions on the spirocyclic core, allowing for precise control over molecular architecture. These advancements highlight the compound's potential as a scaffold for generating structurally diverse libraries of bioactive molecules.

In conclusion, 4-Oxaspiro[2.4]heptane-5-methanamine (CAS No. 1856184-65-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, inflammation, and infections make it a valuable asset in ongoing drug discovery initiatives. As research continues to uncover new therapeutic possibilities, compounds like 4-Oxaspiro[2.4]heptane-5-methanamine will undoubtedly play a crucial role in shaping the future of medicine.